4-(1,3-Dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol

• IUPAC Name: 4-(1,3-dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol
• InChI: InChI=1S/C16H23BO5/c1-11-10-16(2,3)22-17(21-11)13-9-12(5-6-14(13)18)15-19-7-4-8-20-15/h5-6,9,11,15,18H,4,7-8,10H2,1-3H3
• InChI Key: GAFPYPZNLBTDCY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)C2=C(C=CC(=C2)C3OCCCO3)O
• Molecular Formula: C16H23BO5
• Molecular Weight: 306.2 g/mol

Description

4-(1,3-Dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol, commonly referred to as 4-(1,3-dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol, is a novel compound with potential applications in scientific research. It is a boron-containing heterocyclic compound that is synthesized from the reaction of 4-chlorophenol and 2-bromo-1,3-dioxane. This compound has been studied for its potential in various fields, such as biochemistry, physiology, and pharmacology.

Mechanism of Action

The mechanism of action of 4-(1,3-dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol is not well-understood. However, it is believed that this compound binds to and stabilizes proteins, which can lead to changes in the activity of enzymes involved in signal transduction pathways. Additionally, this compound may interact with other molecules and affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(1,3-dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol have not been extensively studied. However, this compound has been shown to bind to and stabilize proteins, which can lead to changes in the activity of enzymes involved in signal transduction pathways. Additionally, this compound has been shown to interact with other molecules and affect their activity.

Advantages and Limitations for Lab Experiments

The major advantage of using 4-(1,3-dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol in lab experiments is its relatively low cost and ease of synthesis. Additionally, this compound is relatively stable and has a low toxicity. However, there are some limitations to using this compound in lab experiments, such as its relatively low solubility in water and its limited availability.

Future Directions

The potential future directions for 4-(1,3-dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol include further investigation into its biochemical and physiological effects, as well as its potential applications in various fields, such as biochemistry, physiology, and pharmacology. Additionally, further research into the mechanism of action of this compound could lead to the development of novel therapeutic agents. Additionally, this compound could be used to develop novel compounds with improved solubility in water and increased availability. Finally, further research into the synthesis of this compound could lead to more efficient and cost-effective methods of production.

Synthesis Methods

The synthesis of 4-(1,3-dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol is accomplished by a two-step reaction. In the first step, 4-chlorophenol is reacted with 2-bromo-1,3-dioxane in the presence of a base. The second step involves the reaction of the resulting intermediate with trimethyl borate. This two-step reaction yields 4-(1,3-dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol in high yields.

Scientific Research Applications

4-(1,3-dioxan-2-yl)-2-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol has been studied for its potential applications in various fields, such as biochemistry, physiology, and pharmacology. It has been used as a reagent in the synthesis of various heterocyclic compounds, and it has been investigated for its potential as an inhibitor of enzymes involved in signal transduction pathways. Additionally, this compound has been studied for its potential to bind to and stabilize proteins, making it a useful tool in biophysical studies.